Cas no 2137488-22-1 (5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine)

• Product Name: 5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine
• CAS No: 2137488-22-1
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6535313
• PubChem ID: 117291682
• Update Time: 2025-07-24

5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine
• 2137488-22-1
• EN300-1150731

• Inchi： 1S/C11H13N3O/c1-7-8(4-3-5-10(7)15-2)9-6-11(12)14-13-9/h3-6H,1-2H3,(H3,12,13,14)
• InChI Key： WPVJGRQJSDQNPI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C2=CC(N)=NN2)=C1C

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine

Introduction to 5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine (CAS No. 2137488-22-1)

5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine, identified by its CAS number 2137488-22-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of both methoxy and methyl substituents on the phenyl ring, along with the amine functional group at the 3-position of the pyrazole core, endows this molecule with unique chemical properties that make it a promising candidate for further exploration.

The structural configuration of 5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine is meticulously designed to interact with biological targets in a specific manner. The methoxy group at the 3-position of the phenyl ring enhances hydrophilicity, while the methyl group contributes to steric hindrance and electronic effects that can modulate binding affinity. The amine functionality at the 3-position of the pyrazole ring is particularly noteworthy, as it provides a site for hydrogen bonding and further functionalization, which is crucial for drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Pyrazoles, in particular, have been extensively studied due to their ability to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The compound 5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine is no exception and has been subjected to various pharmacological investigations to uncover its potential therapeutic applications.

One of the most compelling aspects of this compound is its potential role in oncology research. Recent studies have demonstrated that pyrazole derivatives can inhibit the activity of key enzymes involved in cancer cell proliferation and survival. Specifically, 5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine has shown promise in preclinical models as a modulator of kinases and other signaling pathways critical for tumor growth. The amine group at the 3-position of the pyrazole ring has been identified as a crucial moiety for binding to these targets, suggesting that further optimization could lead to highly effective anticancer agents.

Furthermore, the compound's structural features make it an attractive scaffold for designing molecules with enhanced pharmacokinetic properties. The methoxy and methyl groups contribute to solubility and metabolic stability, which are essential factors for drug efficacy and safety. Researchers are exploring ways to fine-tune these substituents to improve bioavailability and reduce off-target effects, thereby increasing the therapeutic index of potential drug candidates.

The synthesis of 5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that subsequent pharmacological studies are conducted on well-characterized material. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic system present in this compound.

From a computational chemistry perspective, 5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These simulations have provided valuable insights into how different parts of the molecule interact with receptors and enzymes at an atomic level. This information is crucial for rational drug design, allowing researchers to make informed modifications to enhance binding affinity and selectivity.

The compound's potential extends beyond oncology; it has also shown promise in other therapeutic areas. For instance, preliminary data suggest that 5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. This makes it a candidate for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological activities, 5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine has interesting chemical properties that make it suitable for further derivatization. The presence of multiple reactive sites allows chemists to introduce additional functional groups or modify existing ones without compromising the core structure's integrity. This flexibility is essential for generating libraries of compounds that can be screened for novel bioactivities.

The ongoing research into 5-(3-methoxy-2-methylphenyl)-1H-pyrazol-3-amine underscores its significance as a versatile scaffold in pharmaceutical chemistry. As more data becomes available from preclinical studies, it is likely that this compound will emerge as a key player in drug development efforts aimed at addressing unmet medical needs. The combination of its structural features, biological potential, and synthetic accessibility positions it as an exciting area for future exploration.